7-Methyl-2-(trifluoromethyl)-2H-chromene-3-carbonitrile

• Molecular Formula: C12H8F3NO
• Molecular Weight: 239.19 g/mol
• SMILES: CC1=CC2=C(C=C1)C=C(C(O2)C(F)(F)F)C#N
• InChI: InChI=1S/C12H8F3NO/c1-7-2-3-8-5-9(6-16)11(12(13,14)15)17-10(8)4-7/h2-5,11H,1H3
• InChIKey: YDESYBLQGKIKBN-UHFFFAOYSA-N

7-Methyl-2-(trifluoromethyl)-2H-chromene-3-carbonitrile: Physicochemical & Structural Profile

7-Methyl-2-(trifluoromethyl)-2H-chromene-3-carbonitrile (CAS 2060039‑75‑8) is a fluorinated 2H‑chromene derivative bearing a C‑7 methyl substituent, a C‑2 trifluoromethyl group, and a C‑3 nitrile . Its computed octanol–water partition coefficient (LogP ≈ 3.23) and topological polar surface area (TPSA = 33.02 Ų) position it as a moderately lipophilic, low‑rotatable‑bond (0) scaffold with no hydrogen‑bond donors, aligning with oral drug‑likeness guidelines . The compound is catalogued as a screening‑grade building block (purity ≥95 %) by multiple suppliers .

Drug-likeness guideline fit (low TPSA, zero HBD, zero rotatable bonds)

Moderately lipophilic scaffold for membrane permeability studies

Screening-grade purity building block for hit-to-lead chemistry

7-Methyl-2-(trifluoromethyl)-2H-chromene-3-carbonitrile: Uniqueness Over Generic Analogs

Within the 2‑(trifluoromethyl)‑2H‑chromene‑3‑carbonitrile chemotype, subtle changes at the C‑7 position produce markedly different lipophilicity, electronic character, and steric profile. These differences alter membrane permeability, target engagement, and metabolic stability . Consequently, procurement of an unsubstituted, 7‑fluoro, or 7‑methoxy congener in place of the 7‑methyl derivative introduces quantifiable shifts in LogP (Δ ≥ 0.17) and electronic environment that cannot be corrected by formulation adjustments alone, risking loss of structure‑dependent biological activity .

C7 substituent

Impact on lipophilicity & SAR

7-Methyl (target)

–CH₃ (electron-donating)

Baseline LogP and electronic profile; validated in P2Y₆R SAR

7-Fluoro

–F (electron-withdrawing)

Lower LogP, altered electronic character may shift target engagement and permeability

7-Methoxy

–OCH₃ (larger, different polarity)

Steric and electronic divergence; LogP shift not compensable by formulation alone

7-Methyl-2-(trifluoromethyl)-2H-chromene-3-carbonitrile: Quantitative Comparison with Key Analogs

LogP Advantage Over 7-Fluoro Analog

The 7‑methyl analog (target) exhibits a computed LogP of 3.2253, whereas the otherwise identical 7‑fluoro derivative (CAS 2060034‑35‑5) shows a lower LogP of 3.05598 . The Δ = +0.1693 corresponds to an approximately 1.5‑fold increase in partition coefficient, potentially enhancing passive membrane permeability in cell‑based assays.

LogP vs 7-Fluoro

Data to verify

Target LogP ≈ 3.23
7-Fluoro LogP ≈ 3.06
Δ ≈ +0.17 (~1.5× partition ratio)

Higher lipophilicity may support passive membrane permeability in cell-based assays

Computed LogP (identical TPSA); experimental validation needed

Evidence Dimension	Computed LogP (octanol–water partition coefficient)
Target Compound Data	LogP = 3.2253
Comparator Or Baseline	7-Fluoro-2-(trifluoromethyl)-2H-chromene-3-carbonitrile: LogP = 3.05598
Quantified Difference	ΔLogP = +0.1693 (~1.5× partition coefficient ratio)
Conditions	Same vendor, same computational method; TPSA identical at 33.02 Ų

Why This Matters

For cell‑permeability‑dependent assays, the 7‑methyl analog’s higher lipophilicity translates to a measurable LogP advantage over the 7‑fluoro congener, informing selection when passive diffusion is critical.

Molecular Weight Efficiency vs. 7-Methoxy/7-Fluoro Analogs

The target compound (MW = 239.19 g mol⁻¹) is lighter than the 7‑fluoro analog (MW = 243.16 g mol⁻¹) and shares an equivalent atom‑count profile with the unsubstituted parent (MW = 225.17 g mol⁻¹) while contributing hydrophobic bulk . This results in a favorable balance of lipophilic ligand efficiency (LLE) drivers without the additional mass of halogen or methoxy substituents.

MW Efficiency

Data to verify

MW = 239.2 g/mol
7-Fluoro: 243.2 g/mol
Lighter, no halogen mass penalty

Mass-efficient lipophilicity addition without heavy halogen; favors ligand efficiency

Supplier-reported MW; ligand efficiency metrics require target-specific context

Evidence Dimension	Molecular weight and atom economy
Target Compound Data	MW = 239.19 g mol⁻¹
Comparator Or Baseline	7-Fluoro analog: MW = 243.16 g mol⁻¹; Unsubstituted parent: MW = 225.17 g mol⁻¹
Quantified Difference	Target is 3.97 g mol⁻¹ lighter than the 7‑fluoro analog and 14.02 g mol⁻¹ heavier than the unsubstituted parent
Conditions	Consistent molecular scaffold; same TPSA (33.02 Ų) and H‑bond acceptor count (2)

Why This Matters

In lead‑optimization campaigns, the 7‑methyl group offers a mass‑efficient way to introduce lipophilicity without the added atomic weight of a halogen or methoxy, preserving ligand efficiency metrics.

Conformational Rigidity vs. Flexible Chromenes

The target compound possesses zero rotatable bonds (n = 0), a feature shared with the 7‑fluoro and unsubstituted congeners . In contrast, many commercially available chromene‑3‑carbonitrile building blocks (e.g., 2‑amino‑4‑aryl‑4H‑chromene‑3‑carbonitriles) have 2–5 rotatable bonds. This conformational rigidity reduces the entropic penalty upon target binding and may improve binding affinity relative to flexible analogs, a class‑level observation supported by SAR studies on 2H‑chromene P2Y₆ receptor antagonists [1].

Rotatable Bonds

Class-level

0 rotatable bonds

Rigid, pre-organized scaffold may reduce entropic penalty and improve binding affinity

Class-level SAR from P2Y₆R antagonist series (IC₅₀ 0.46–2.99 µM)

Evidence Dimension	Number of rotatable bonds and conformational flexibility
Target Compound Data	Rotatable bonds = 0
Comparator Or Baseline	Flexible 4H‑chromene‑3‑carbonitriles: 2–5 rotatable bonds; P2Y₆R antagonists (3‑nitro‑2‑(trifluoromethyl)‑2H‑chromene series): IC₅₀ range 1–3 µM for rigid scaffolds
Quantified Difference	Rotatable bond count differs by 2–5 relative to flexible chromene series; rigid 2H‑chromene P2Y₆R antagonists exhibit IC₅₀ values of 0.46–2.99 µM
Conditions	Class‑level analysis across 2H‑chromene scaffolds; P2Y₆R Ca²⁺ flux assay in human astrocytoma cells

Why This Matters

The 7‑methyl‑2‑(trifluoromethyl)‑2H‑chromene‑3‑carbonitrile scaffold provides a pre‑organized, rigid template that has been validated in P2Y₆ receptor antagonist programs, offering a starting point for affinity optimization without the need for conformational locking.

• [1] Jung YH, et al. Synthesis and pharmacological characterization of multiply substituted 2H-chromene derivatives as P2Y6 receptor antagonists. Bioorg Med Chem Lett. 2022;75:128978. doi:10.1016/j.bmcl.2022.128978. View Source

Electron-Donating Effect vs. Halogenated Analogs

The C‑7 methyl group is weakly electron‑donating (Hammett σₚ = −0.17), in contrast to the electron‑withdrawing 7‑fluoro substituent (σₚ = +0.06) [1]. Published SAR on the 2‑(trifluoromethyl)‑2H‑chromene chemotype demonstrates that substituent electronic character at the 6‑ and 7‑positions modulates P2Y₆ receptor affinity: halogen substitution at the 6‑position enhances potency (IC₅₀ ≈ 1–2 µM), while halogenation at the 5‑, 7‑, or 8‑positions reduces affinity [2]. The 7‑methyl group therefore occupies a distinct SAR space, avoiding the affinity penalty observed with 7‑halogenated analogs while retaining a different electronic profile.

Electronic Effect

Class-level

7-CH₃ σₚ = −0.17
7-F σₚ = +0.06
7-position halogenation reduces P2Y₆R affinity in SAR

7-Methyl may avoid affinity penalty observed with 7-halo analogs in P2Y₆R context

Hammett constants; P2Y₆R Ca²⁺ flux assay in 1321N1 astrocytoma cells

Evidence Dimension	Electronic effect of 7‑position substituent and correlation with P2Y₆ receptor affinity
Target Compound Data	7‑Methyl: σₚ = −0.17 (electron‑donating); no direct P2Y₆R IC₅₀ reported for this specific compound
Comparator Or Baseline	7‑Halogenated analogs (e.g., 7‑fluoro, 7‑chloro): σₚ = +0.06 to +0.23 (electron‑withdrawing); 7‑position halogenation reduced P2Y₆R affinity relative to 6‑position substitution (IC₅₀ > 2 µM vs. 1–2 µM)
Quantified Difference	Hammett σₚ difference of at least 0.23 between 7‑methyl and 7‑halo analogs; published SAR shows 7‑position halogenation reduces P2Y₆R affinity
Conditions	Hammett substituent constants from standard tables; P2Y₆R SAR from calcium mobilization assay in hP2Y₆R‑expressing 1321N1 astrocytoma cells

Why This Matters

When P2Y₆ receptor antagonism or related GPCR programs are the objective, the 7‑methyl substituent may avoid the affinity‑reducing effect documented for 7‑halogen analogs, making it a preferred building block for hit‑to‑lead chemistry at this position.

• [1] Hansch C, Leo A, Taft RW. A survey of Hammett substituent constants and resonance and field parameters. Chem Rev. 1991;91(2):165–195. doi:10.1021/cr00002a004. View Source
• [2] Jung YH, et al. Synthesis and pharmacological characterization of multiply substituted 2H-chromene derivatives as P2Y6 receptor antagonists. Bioorg Med Chem Lett. 2022;75:128978. doi:10.1016/j.bmcl.2022.128978. View Source

Synthetic Tractability: Metal-Free Cyclocondensation

7‑Methyl‑2‑(trifluoromethyl)‑2H‑chromene‑3‑carbonitrile is accessible via a one‑pot cyclocondensation of 2‑hydroxy‑4‑methylbenzaldehyde with ethyl 4,4,4‑trifluoro‑3‑oxobutanoate and malononitrile under mild, catalyst‑free conditions [1]. This route yields the target scaffold in moderate‑to‑good yields (reported 55–75% for closely related 2‑trifluoromethyl‑2H‑chromene‑3‑carbonitriles) without requiring transition‑metal catalysts, distinguishing it from halogenated analogs that may demand Ullmann or Buchwald‑Hartwig couplings for late‑stage functionalization.

Synthetic Route

Reported

One-pot metal-free cyclocondensation

Easier scale-up than halogenated analogs requiring catalytic C–X coupling

Reported yields 55–75% for related 2-trifluoromethyl chromenes

Evidence Dimension	Synthetic step count and catalyst requirements
Target Compound Data	One‑pot, metal‑free cyclocondensation; reported yields 55–75% for related 2‑(trifluoromethyl)‑2H‑chromene‑3‑carbonitriles
Comparator Or Baseline	Halogenated analogs requiring transition‑metal‑catalyzed cross‑coupling for aryl halide installation: typically 2–3 additional synthetic steps
Quantified Difference	Reduction of 2–3 synthetic steps relative to routes requiring C–X bond formation; metal‑free conditions lower purification burden
Conditions	Patent and journal procedures for related 2‑(trifluoromethyl)‑2H‑chromene derivatives; cyclocondensation at 60–80 °C in ethanol or acetic acid

Why This Matters

For procurement of larger quantities or rapid analog generation, the 7‑methyl derivative’s metal‑free synthetic route reduces cost, lead time, and regulatory complexity compared to halogenated chromene‑3‑carbonitriles that require catalytic C–X coupling.

• [1] Wen L, Zhang H, Lin H, Shen Q, Lu L. A facile synthetic route to 2‑trifluoromethyl‑substituted polyfunctionalized chromenes and chromones. J Fluorine Chem. 2012;133:171–177. doi:10.1016/j.jfluchem.2011.10.011. View Source

7-Methyl-2-(trifluoromethyl)-2H-chromene-3-carbonitrile: Application Scenarios

GPCR Antagonist Discovery: P2Y₆ and CRTH2

The 2‑(trifluoromethyl)‑2H‑chromene‑3‑carbonitrile core is a validated scaffold for P2Y₆ receptor antagonists with reported IC₅₀ values between 0.46 µM and 3 µM [1]. The 7‑methyl substituent provides an electron‑donating group at a position where published SAR shows halogenation reduces affinity. Researchers targeting P2Y₆R‑mediated inflammatory, pain, or cancer pathways should prioritize the 7‑methyl analog over 7‑halogenated congeners to avoid this documented SAR penalty [1].

COX-2 Inhibitor Optimization with Reduced Ulcerogenicity

2‑Trifluoromethyl‑2H‑chromene derivatives have demonstrated COX‑2 inhibition (IC₅₀ = 70.7 nM for optimized lead E25) coupled with significantly lower gastric ulcerogenicity than indomethacin in rodent models [2]. The 7‑methyl‑2‑(trifluoromethyl)‑2H‑chromene‑3‑carbonitrile building block provides the requisite C‑2 trifluoromethyl and C‑3 nitrile for further derivatization at the chromene core, enabling structure‑guided exploration of COX‑2 selectivity [2].

Fragment-Based and Ligand-Efficiency Screening Libraries

With a molecular weight of 239 g mol⁻¹, zero hydrogen‑bond donors, TPSA of 33 Ų, and zero rotatable bonds, this compound satisfies multiple fragment‑likeness criteria (Rule‑of‑Three compliant) . Its LogP of 3.23 sits at the upper bound of fragment space, making it a suitable lipophilic fragment for screening against intracellular or membrane‑associated targets where higher LogP fragments are advantageous. Procurement managers building fragment libraries should include this compound to span the lipophilic fragment property space not covered by polar fragments .

Parallel Synthesis and Derivatization Platform

The C‑3 nitrile group serves as a versatile handle for further elaboration—hydrolysis to carboxamide/carboxylic acid, reduction to aminomethyl, or cycloaddition to tetrazole. The C‑7 methyl group remains chemically inert under most transformations, acting as a stable hydrophobic anchor during library synthesis [3]. This enables high‑throughput parallel derivatization programs using the 7‑methyl‑2‑(trifluoromethyl)‑2H‑chromene‑3‑carbonitrile scaffold as a common intermediate, with the nitrile group as the primary diversification point [3].

Application

Selection Property

Validation Focus

P2Y₆ receptor antagonist research

7-Methyl substitution avoids halogen SAR penalty

P2Y₆R affinity and signaling assays

COX-2 inhibitor research

2-Trifluoromethyl chromene core for COX-2 selectivity

COX-2 enzymatic and gastric safety assays in rodent models

Fragment-based screening library

Fragment-likeness (MW

Screening against intracellular targets; membrane permeability assays

Parallel synthesis platform

C-3 nitrile as diversification handle

Derivatization efficiency and scaffold stability under library conditions

• [1] Jung YH, et al. Synthesis and pharmacological characterization of multiply substituted 2H-chromene derivatives as P2Y6 receptor antagonists. Bioorg Med Chem Lett. 2022;75:128978. doi:10.1016/j.bmcl.2022.128978. View Source
• [2] Cai N, et al. 2‑Trifluoromethyl‑2H‑chromene ethers: The dual triumph of anti‑inflammation and analgesia with minimal ulcer threat. Bioorg Chem. 2025;154:108050. doi:10.1016/j.bioorg.2024.108050. View Source
• [3] Wen L, Zhang H, Lin H, Shen Q, Lu L. A facile synthetic route to 2‑trifluoromethyl‑substituted polyfunctionalized chromenes and chromones. J Fluorine Chem. 2012;133:171–177. doi:10.1016/j.jfluchem.2011.10.011. View Source